2-Chloro-6-cyclopropylimidazo[1,2-b]pyridazine-3-sulfonamide

• CAS No.: 570416-17-0
• Molecular Formula: C9H9ClN4O2S
• Molecular Weight: 272.71 g/mol
• IUPAC Name: 2-chloro-6-cyclopropylimidazo[1,2-b]pyridazine-3-sulfonamide
• InChI: InChI=1S/C9H9ClN4O2S/c10-8-9(17(11,15)16)14-7(12-8)4-3-6(13-14)5-1-2-5/h3-5H,1-2H2,(H2,11,15,16)
• InChI Key: LALVDCRWHHEMSV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN3C(=NC(=C3S(=O)(=O)N)Cl)C=C2

Description

2-Chloro-6-cyclopropylimidazo[1,2-b]pyridazine-3-sulfonamide is a useful research compound. Its molecular formula is C9H9ClN4O2S and its molecular weight is 272.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N′-(2-Chloro-6-cyclopropylimidazo[1,2-b]pyridazin-3-ylsulfonyl)-N,N-diisobutylformamidine (0.93 g, 2.26 mmol) was dissolved in dioxane (9.00 mL), and 36% concentrated hydrochloric acid (9.0 mL, 107 mmol) was added dropwise to the solution under stirring at 100° C. The mixture was stirred for 15 hours at 100 to 105° C., then left to cool to room temperature and concentrated under reduced pressure until crystals occurred. Water (30.0 mL) was poured into the residues, and the crystals were completely precipitated, then filtered, washed with water and washed with methanol, to give the title compound as white crystals. The yield was 0.31 g (50.4%).